4-Isocyanatobenzene-1,2-dicarbonitrile

• IUPAC Name: 4-isocyanatobenzene-1,2-dicarbonitrile
• InChI: InChI=1S/C9H3N3O/c10-4-7-1-2-9(12-6-13)3-8(7)5-11/h1-3H
• InChI Key: CSBWNMCRMYMZMS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N=C=O)C#N)C#N
• Molecular Formula: C9H3N3O
• Molecular Weight: 169.14 g/mol

Description

4-Isocyanatobenzene-1,2-dicarbonitrile is a chemical compound with the molecular formula C9H3N3O and a molecular weight of 169.14. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of this compound consists of 9 carbon atoms, 3 hydrogen atoms, 3 nitrogen atoms, and 1 oxygen atom.

Scientific Research Applications

Corrosion Inhibition

A study on 2-aminobenzene-1,3-dicarbonitriles derivatives (ABDNs), closely related to 4-Isocyanatobenzene-1,2-dicarbonitrile, showed their effectiveness as green corrosion inhibitors for mild steel in acidic environments. The research highlighted the high inhibition efficiency of these compounds, reaching up to 97.83% at certain concentrations, and demonstrated their mixed-type inhibition nature through potentiodynamic polarization studies. The surface adsorption followed Langmuir's adsorption isotherm, confirmed by electrochemical and quantum chemical calculations (Verma, Quraishi, & Singh, 2015).

Electrochemical and Surface Analysis

Another study explored the influence of ABDNs on aluminum corrosion in alkaline solutions, confirming their role as mixed-type inhibitors. Similar to the findings on mild steel, these compounds' adsorption on aluminum surfaces adhered to the Langmuir adsorption isotherm, with supporting evidence from SEM and EDX spectroscopy. Quantum chemical calculations provided additional support for the observed corrosion inhibition properties (Verma et al., 2015).

Material Science and Complex Formation

Research into the reactions of this compound derivatives with trans-W(N2)2(DPPE)2 produced complexes with a distorted octahedral geometry around the metal center. These findings are significant for understanding the structural aspects of isocyanide complexes and their potential applications in catalysis and material science. The isocyanide ligands demonstrated substantial bending, indicating strong back-donation from the electron-saturated tungsten atom, which is critical for designing electron-rich metal complexes with potential applications in catalysis and as building blocks for larger polymers or materials (Hu, Hodgeman, & Bennett, 1996).

Safety and Hazards

4-Isocyanatobenzene-1,2-dicarbonitrile is classified as dangerous. Precautionary statements include avoiding breathing dust/fume/gas/mist/vapours/spray and washing thoroughly after handling. It is also recommended to use only outdoors or in a well-ventilated area.